Cas no 90138-26-4 (salsoloside E)

salsoloside E structure
salsoloside E structure
Product Name:salsoloside E
CAS No:90138-26-4
MF:C53H84O23
MW:1089.2202796936
CID:2000984
Update Time:2025-03-10

salsoloside E Chemical and Physical Properties

Names and Identifiers

    • salsoloside E
    • β-D-Glucopyranosiduronic acid, (3β)-28-(β-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl O-β-D-glucopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→4)]- (9CI)
    • β-D-Glucopyranosiduronic acid, (3β)-28-(β-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl O-β-D-glucopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→4)]-
    • Inchi: 1S/C53H84O23/c1-48(2)14-16-53(47(68)76-45-37(64)34(61)32(59)26(20-55)71-45)17-15-51(6)22(23(53)18-48)8-9-28-50(5)12-11-29(49(3,4)27(50)10-13-52(28,51)7)72-46-40(74-44-36(63)33(60)31(58)25(19-54)70-44)38(65)39(41(75-46)42(66)67)73-43-35(62)30(57)24(56)21-69-43/h8,23-41,43-46,54-65H,9-21H2,1-7H3,(H,66,67)
    • InChI Key: WWNXWLCSMBYNIS-UHFFFAOYSA-N
    • SMILES: CC1(CC2C(C(OC3C(O)C(O)C(O)C(CO)O3)=O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(OC4C(OC6C(O)C(O)C(O)C(CO)O6)C(O)C(OC6C(O)C(O)C(O)CO6)C(C(=O)O)O4)CC5)C)CC=C32)C)C)CC1)C

Computed Properties

  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 76
  • XLogP3: 3.535

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • pka: 2.63±0.70(Predicted)
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